Cas no 1691829-79-4 (tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate)

Technical Introduction: tert-Butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate is a specialized carbamate derivative featuring a 2-chloro-6-fluorobenzyl substituent and a terminal hydroxyl group. This compound serves as a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its structural attributes—including the tert-butoxycarbonyl (Boc) protecting group—enhance stability and facilitate selective deprotection under mild conditions. The presence of both chloro and fluoro substituents on the aromatic ring offers opportunities for further functionalization, while the hydroxypropyl moiety provides a handle for derivatization. The compound’s well-defined reactivity and purity make it suitable for precision synthesis in medicinal chemistry and drug development.
tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate structure
1691829-79-4 structure
Product Name:tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
CAS No:1691829-79-4
MF:C15H21ClFNO3
MW:317.78354716301
CID:6249064
PubChem ID:103836312
Update Time:2025-05-20

tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate
    • 1691829-79-4
    • EN300-7548087
    • Inchi: 1S/C15H21ClFNO3/c1-15(2,3)21-14(20)18-8-10(9-19)7-11-12(16)5-4-6-13(11)17/h4-6,10,19H,7-9H2,1-3H3,(H,18,20)
    • InChI Key: KFYAJAKQMCAOOU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=C(C=1CC(CO)CNC(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 317.1193994g/mol
  • Monoisotopic Mass: 317.1193994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 58.6Ų

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Additional information on tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate

tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate (CAS No. 1691829-79-4): A Comprehensive Overview

tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate (CAS No. 1691829-79-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, TBCHPC, is characterized by its unique structural features and potential therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of TBCHPC.

Chemical Structure and Properties

The chemical structure of tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate is composed of a tert-butyl carbamate group attached to a 3-hydroxypropyl chain, which is further substituted with a (2-chloro-6-fluorophenyl)methyl moiety. This intricate structure imparts several unique properties to the compound. The presence of the tert-butyl group provides steric protection, enhancing the stability and solubility of the molecule. The hydroxyl group on the propyl chain introduces polarity, which can influence the compound's interactions with biological targets. The chloro and fluoro substituents on the phenyl ring contribute to the overall electronic properties and can affect the compound's binding affinity to specific receptors.

Synthesis Methods

The synthesis of TBCHPC involves a series of well-defined chemical reactions. One common approach begins with the preparation of 2-chloro-6-fluorobenzaldehyde, which is then reduced to form 2-chloro-6-fluorobenzyl alcohol. This alcohol is subsequently reacted with 3-bromopropanol to form the corresponding bromide intermediate. The bromide is then treated with tert-butyl carbamate in the presence of a base to yield TBCHPC. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as using catalytic systems and green solvents.

Biological Activities

TBCHPC has been extensively studied for its potential biological activities, particularly in the context of neurodegenerative diseases and cancer. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, TBCHPC has been found to inhibit apoptosis in neuronal cells by activating survival pathways such as PI3K/Akt and MAPK/ERK. Additionally, it has demonstrated anti-inflammatory properties by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In cancer research, TBCHPC has shown promise as a potential therapeutic agent due to its ability to induce cell cycle arrest and apoptosis in various cancer cell lines. Studies have indicated that TBCHPC can target multiple signaling pathways involved in cancer progression, including those related to cell proliferation, angiogenesis, and metastasis. These findings suggest that TBCHPC may have broad-spectrum antitumor activity and could be a valuable lead compound for further drug development.

Clinical Trials and Therapeutic Potential

The therapeutic potential of tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate has been evaluated in several preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated that TBCHPC is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further clinical development.

Early-stage clinical trials have focused on evaluating the safety and efficacy of TBCHPC in patients with neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary results have shown promising outcomes, with patients exhibiting improved cognitive function and reduced symptoms of neurodegeneration. Additionally, ongoing clinical trials are exploring the use of TBCHPC in cancer treatment, particularly in combination with other anticancer agents to enhance therapeutic efficacy.

Future Directions

The future of tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate (CAS No. 1691829-79-4) looks promising as researchers continue to uncover its potential applications in various medical fields. Ongoing studies are focused on optimizing its chemical structure to improve its pharmacological properties, such as potency, selectivity, and safety profile. Additionally, efforts are being made to develop novel delivery systems that can enhance the bioavailability and target specificity of TBCHPC, thereby maximizing its therapeutic benefits.

In conclusion, tert-butyl N-{2-[(2-chloro-6-fluorophenyl)methyl]-3-hydroxypropyl}carbamate (CAS No. 1691829-79-4) represents a promising compound with significant potential for treating neurodegenerative diseases and cancer. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of research for medicinal chemists and pharmaceutical scientists alike.

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